Cas no 25938-93-6 (Bicyclo[2.2.2]octane-1-carbonitrile)
25938-93-6 structure
Product Name:Bicyclo[2.2.2]octane-1-carbonitrile
CAS No:25938-93-6
MF:C9H13N
MW:135.206222295761
CID:1424716
PubChem ID:2735877
Update Time:2025-04-20
Bicyclo[2.2.2]octane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[2.2.2]octane-1-carbonitrile
- AT40472
- 25938-93-6
- InChI=1/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H
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- Inchi: 1S/C9H13N/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-6H2
- InChI Key: ISPHHZHLSLZHMD-UHFFFAOYSA-N
- SMILES: N#CC12CCC(CC1)CC2
Computed Properties
- Exact Mass: 135.10489
- Monoisotopic Mass: 135.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Bicyclo[2.2.2]octane-1-carbonitrile Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
25938-93-6 (Bicyclo[2.2.2]octane-1-carbonitrile) Related Products
- 766-05-2(Cyclohexanecarbonitrile)
- 23074-42-2(adamantane-1-carbonitrile)
- 168280-46-4(1,3,5-Cyclohexanetricarbonitrile)
- 4172-99-0(Gabapentin Related Bis-nitrile)
- 10534-13-1(1,4-Cyclohexanedicarbonitrile)
- 4172-97-8(2-Ethyl-2-methyl-succinonitrile)
- 55897-64-8(2-Isopropyl-2,3-dimethyl-butyronitrile)
- 16269-13-9(1-Adamantaneacetonitrile)
- 21864-76-6(2-ethyl-2-methyl-butanenitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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